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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of

potassium cetyl phosphate (PCP), an anionic surfactant widely utilized as a primary oil-in-

water (O/W) emulsifier in the pharmaceutical, cosmetic, and personal care industries.[1][2][3]

Its structural similarity to natural skin phospholipids confers high skin compatibility and

mildness, making it a preferred ingredient in formulations for sensitive skin and advanced drug

delivery systems.[1][4] This guide consolidates key quantitative data, details relevant

experimental methodologies, and visualizes fundamental processes to support research and

development activities.

Core Physicochemical Data
Potassium cetyl phosphate is the potassium salt of a complex mixture of phosphoric acid

esters of cetyl alcohol.[5] It typically appears as a white to beige, practically odorless powder.[4]

[6] The quantitative properties of potassium cetyl phosphate powder are summarized in the

tables below. Variations in reported values can be attributed to differences in analytical

methodologies, sample purity, and the specific ratio of mono- and di-ester forms in commercial

preparations.[4][7]

Table 1: Identification and Structural Properties
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Property Value Source(s)

IUPAC Name
Potassium hexadecyl
hydrogen phosphate

[4][8]

CAS Number
17026-85-6, 19035-79-1,

84861-79-0
[2][4][6][8]

Molecular Formula C₁₆H₃₄KO₄P [4][8][9]

Molecular Weight 360.51 g/mol [4][8]

| Appearance | White to off-white or beige powder/granules |[4][6][10][11] |

Table 2: Thermodynamic and Physical Properties

Property Value Source(s)

Melting Point
60 - 167°C (wide range
reported)

[1][4][10][12][13][14]

Density / Specific Gravity 1.1 - 1.2 g/cm³ (at 20-25°C) [4][10][14]

Flash Point >110°C [4]

| Boiling Point | >200°C |[14] |

Table 3: Solubility and Solution Properties

Property Value Source(s)

Solubility Profile
Dispersible in hot water;
soluble in ethanol and
glycols; insoluble in oils.

[4][6][10][13]

Water Solubility
18.6 mg/L at 20°C; 129.1 mg/L

at 25°C (est.)
[2][4]

pH (1% aqueous solution) 6.5 - 8.5 [4][6][12]
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| Log P (Octanol-Water) | 2.66 |[4] |

Table 4: Surfactant and Formulation Properties

Property Value Source(s)

Critical Micelle Conc.
(CMC)

0.1–0.5 mM (pH
dependent)

[4]

Surface Tension Reduction Approx. 40 mN/m [4]

HLB Value 10 - 14 (reported range) [6][9]

Acid Value
72 - 155 mg KOH/g (range

reported)
[4][6][15]

Purity (by HPLC) ≥98.0% [10]

Max. Moisture Content ≤0.5% - 2.5% [6][10]

| Max. Heavy Metals | ≤10 ppm |[10] |

Experimental Protocols & Methodologies
The characterization of potassium cetyl phosphate involves a range of analytical techniques

to determine its identity, purity, and functional properties.

2.1 Synthesis The industrial synthesis of potassium cetyl phosphate is typically a two-step

process.[4][13] First, cetyl alcohol is reacted with a phosphorylating agent, such as

pyrophosphoric or polyphosphoric acid, at elevated temperatures (60-90°C) to form a mixture

of mono- and dicetyl phosphoric acid esters.[4][16] The resulting mixture is then neutralized

with potassium hydroxide to yield the final potassium salt.[4][13][14]
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Reactants
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Esterification
(60-90°C)

Phosphorylating Agent
(e.g., Pyrophosphoric Acid)

Cetyl Phosphate Intermediate
(Mono- and Di-esters)

Hydrolysis with water may follow

Neutralization

Potassium Hydroxide (KOH)

Potassium Cetyl Phosphate Powder

Click to download full resolution via product page

Synthesis Pathway of Potassium Cetyl Phosphate.

2.2 Determination of Impurities Controlling impurities such as free cetyl alcohol and inorganic

phosphate is critical for product performance and stability.

Free Cetyl Alcohol: Quantified using Gas Chromatography (GC) with Flame Ionization

Detection (FID), as referenced in patent literature.[16]
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Inorganic Phosphate: Determined by Ion Chromatography (IC) with a conductivity detector.

[16][17] The sample is dissolved in a tetrahydrofuran/water mixture, sonicated, diluted, and

then analyzed.[16][17]

Start: Weigh
Homogenized Sample

(0.25 g)

Add 90 mL THF/Water (70/30)
and place in ultrasonic bath

Fill to 100 mL volume
with THF/Water

Pipette 1 mL of solution
into 10 mL flask

Dilute to volume
with demineralized water

Analyze triplicate samples
via Ion Chromatography (IC)

End: Quantify
Inorganic Phosphate

Click to download full resolution via product page

Workflow for Inorganic Phosphate Analysis.[16][17]

2.3 Determination of Surfactant Properties

Critical Micelle Concentration (CMC): The CMC is a fundamental parameter indicating the

concentration at which surfactant molecules self-assemble into micelles.[18] While specific

methods for PCP are not detailed in the provided results, standard techniques include:

Conductivity Method: Involves measuring the electrical conductivity of surfactant solutions

at varying concentrations. A distinct change in the slope of conductivity versus

concentration marks the CMC.[19]

Fluorescence Polarization: Utilizes a fluorescent probe that exhibits different polarization

characteristics when in the aqueous environment versus the hydrophobic micellar core. A

sharp change in polarization indicates micelle formation.[18]

Acid Value: This parameter reflects the amount of free acidic species. It is determined by

titrating a solution of the sample (e.g., in an isopropanol/water mixture at 70°C) with a

standardized solution of a base, such as sodium hydroxide (NaOH) or potassium hydroxide

(KOH).[16][17]

Functional Role and Mechanism of Action
As an anionic O/W emulsifier, potassium cetyl phosphate stabilizes emulsions through two

primary mechanisms: the formation of a steric barrier and electrostatic repulsion.[4]
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Adsorption at the Interface: The hydrophobic cetyl (C16) tail of the molecule embeds itself

into the oil droplet, while the hydrophilic potassium phosphate head group remains in the

continuous aqueous phase.[4]

Electrostatic Repulsion: The phosphate groups impart a negative charge on the surface of

the oil droplets. This leads to electrostatic repulsion between adjacent droplets, preventing

them from coalescing and thereby ensuring the stability of the emulsion.[4]

Liquid Crystal Formation: At higher concentrations, potassium cetyl phosphate can form

lamellar liquid crystalline structures that mimic the skin's natural lipid barrier.[4] This not only

enhances emulsion stability but also contributes to improved skin hydration and

biocompatibility.[1][4]

Mechanism of O/W Emulsion Stabilization.

This unique combination of properties makes potassium cetyl phosphate an exceptionally

versatile and robust emulsifier, suitable for stabilizing challenging formulations such as high-

SPF sunscreens and systems containing a broad range of active pharmaceutical ingredients.

[11][20][21] Its use can lead to emulsions with small particle sizes, which enhances stability

and provides a desirable aesthetic feel.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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